![molecular formula C24H27NO2 B4733606 {3-benzyl-1-[4-(2-furyl)benzyl]-3-piperidinyl}methanol](/img/structure/B4733606.png)
{3-benzyl-1-[4-(2-furyl)benzyl]-3-piperidinyl}methanol
Overview
Description
{3-benzyl-1-[4-(2-furyl)benzyl]-3-piperidinyl}methanol, also known as FTY720 or fingolimod, is a synthetic compound that was originally developed as an immunosuppressant drug. However, it has since been found to have potential therapeutic applications in the treatment of various diseases, including multiple sclerosis, cancer, and Alzheimer's disease.
Scientific Research Applications
{3-benzyl-1-[4-(2-furyl)benzyl]-3-piperidinyl}methanol has been extensively studied for its potential therapeutic applications in the treatment of multiple sclerosis, a chronic autoimmune disease that affects the central nervous system. It works by binding to sphingosine-1-phosphate receptors and inhibiting the migration of immune cells to the brain and spinal cord, thereby reducing inflammation and preventing further damage to the myelin sheath. This compound has also been found to have potential anticancer properties, as it can induce apoptosis in cancer cells and inhibit tumor growth. Additionally, this compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease, suggesting that it may have potential as a treatment for this debilitating condition.
Mechanism of Action
{3-benzyl-1-[4-(2-furyl)benzyl]-3-piperidinyl}methanol works by binding to sphingosine-1-phosphate receptors and inhibiting the migration of immune cells to the brain and spinal cord. This prevents the immune cells from attacking the myelin sheath, which is responsible for transmitting nerve signals. By reducing inflammation and preventing further damage to the myelin sheath, this compound can help to slow the progression of multiple sclerosis. This compound also induces apoptosis in cancer cells by activating the sphingosine kinase pathway and inhibiting the Akt/mTOR pathway. In animal models of Alzheimer's disease, this compound has been shown to reduce amyloid beta accumulation and improve cognitive function.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects, including reducing inflammation, inhibiting immune cell migration, inducing apoptosis in cancer cells, and improving cognitive function in animal models of Alzheimer's disease. This compound has also been found to have potential cardioprotective effects, as it can reduce ischemia-reperfusion injury and improve cardiac function. However, this compound has been associated with some adverse effects, including bradycardia, macular edema, and increased risk of infections.
Advantages and Limitations for Lab Experiments
One of the main advantages of using {3-benzyl-1-[4-(2-furyl)benzyl]-3-piperidinyl}methanol in lab experiments is its well-characterized mechanism of action and extensive research history. This compound has been extensively studied in animal models and clinical trials, and its effects on various diseases are well-documented. However, this compound is a complex compound that requires expertise in organic chemistry to synthesize, and it may not be suitable for all types of experiments. Additionally, this compound has been associated with some adverse effects, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on {3-benzyl-1-[4-(2-furyl)benzyl]-3-piperidinyl}methanol. One area of interest is the development of new synthetic methods for producing this compound, which could improve its availability and reduce its cost. Another area of interest is the exploration of this compound's potential therapeutic applications in other diseases, such as Parkinson's disease and Huntington's disease. Additionally, there is ongoing research on the development of novel this compound analogs that may have improved efficacy and reduced adverse effects. Overall, this compound is a promising compound with potential applications in a variety of diseases, and further research is needed to fully understand its therapeutic potential.
Properties
IUPAC Name |
[3-benzyl-1-[[4-(furan-2-yl)phenyl]methyl]piperidin-3-yl]methanol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO2/c26-19-24(16-20-6-2-1-3-7-20)13-5-14-25(18-24)17-21-9-11-22(12-10-21)23-8-4-15-27-23/h1-4,6-12,15,26H,5,13-14,16-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVCFVXGCZULIGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=C(C=C2)C3=CC=CO3)(CC4=CC=CC=C4)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.